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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147 Get Quote

This technical guide provides a comprehensive overview of the discovery, history, synthesis,

and chemical properties of Calcium Picrate. It is intended for researchers, scientists, and drug

development professionals, offering detailed experimental protocols, quantitative data, and

visualizations to facilitate a deeper understanding of this compound.

Introduction
Calcium picrate, the calcium salt of picric acid (2,4,6-trinitrophenol), is a chemical compound

that has garnered interest primarily due to the explosive nature of its anion. While the history of

picric acid is well-documented, the specific discovery of calcium picrate is less so, likely due

to its straightforward synthesis via the neutralization of picric acid with a calcium base. This

guide will delve into the historical context of picrates, the synthesis of calcium picrate, its

chemical and physical properties, and its limited known applications.

Discovery and History
The history of calcium picrate is intrinsically linked to the discovery and subsequent

applications of its parent compound, picric acid.

Discovery of Picric Acid:

British chemist Peter Woulfe is credited with the first synthesis of picric acid in 1771 by treating

indigo with nitric acid.[1][2] Initially, it was used as a yellow dye for silk and wool.[2] The name
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"picric acid" was later coined by French chemist Jean-Baptiste-André Dumas from the Greek

word "pikros," meaning "bitter," due to its intensely bitter taste.[2]

Emergence of Picrates and Their Explosive Properties:

In the 19th century, the explosive properties of picric acid and its salts (picrates) were

recognized. Picric acid itself was used as a military explosive, notably by the French under the

name "melinite" starting in 1886.[2] However, picric acid is corrosive to metals, and the

resulting metal picrate salts are often highly sensitive to shock and friction, making them

dangerous.[1]

The Notorious History of Calcium Picrate:

A significant historical event involving calcium picrate underscores its hazardous nature. In

1916, a fire at a French ammunition factory led to molten picric acid coming into contact with a

concrete floor. The resulting formation and subsequent detonation of calcium picrate caused a

catastrophic explosion, killing 170 people. This incident highlighted the dangers of forming

picrate salts, even unintentionally. Picric acid's interaction with concrete can form calcium
picrate, a fact that remains a safety concern in handling the acid.[1]

While a specific individual and date for the "discovery" of calcium picrate are not well-

documented, its preparation follows fundamental acid-base chemistry that would have been

well understood by chemists following the characterization of picric acid.

Historical Medicinal Use of Picrates:

Interestingly, picric acid and its salts were also used medicinally. They were employed as

antiseptics and astringents, and incorporated into ointments for treating burns.[2][3] The

analgesic and antiseptic properties were attributed to the numbing of pain and the coagulation

of albumin, which reduced pus formation.[3] Picric acid solutions were used to treat a variety of

ailments, including malaria and skin infections.[3] However, the specific role or advantage of

using the calcium salt in these applications, as opposed to other picrates or picric acid itself, is

not clearly detailed in historical records.

Chemical and Physical Properties
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Calcium picrate is an ionic compound consisting of a calcium cation (Ca²⁺) and two picrate

anions (C₆H₂N₃O₇⁻). Its properties are largely dictated by the picrate anion.

Property Value

Chemical Formula C₁₂H₄CaN₆O₁₄

Molecular Weight 496.27 g/mol [4]

CAS Number 16824-78-5[4]

Appearance Yellow crystalline solid

IUPAC Name calcium bis(2,4,6-trinitrophenolate)[5]

Synonyms
Calcarea picrata, Calcium dipicrate, Picric acid

calcium salt[4][5]

Computed Properties

  PSA 321.04 Å²[6]

  LogP 6.25[6]

  Hydrogen Bond Donor Count 0[6]

  Hydrogen Bond Acceptor Count 14[6]

  Rotatable Bond Count 0[6]

  Exact Mass 495.9411397 Da[4][5]

  Complexity 292[4][5]

Crystallographic Data for Calcium Picrate Pentahydrate:

The crystal structure of calcium picrate pentahydrate (Ca(C₆H₂N₃O₇)₂·5H₂O) has been

determined by single-crystal X-ray diffraction.
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Parameter Value

Chemical Formula C₁₂H₁₄CaN₆O₁₉[7]

Molecular Weight 586.4 g/mol [7]

Crystal System Orthorhombic[7]

Space Group Pmab (No. 57)[7]

Unit Cell Parameters
a = 24.169(6) Å, b = 10.292(7) Å, c = 8.554(2)

Å[7]

Unit Cell Volume (U) 2128(1) Å³[7]

Molecules per Unit Cell (Z) 4[7]

Calculated Density (Dc) 1.83 g/cm³[7]

In this structure, the calcium ion is eight-coordinate, bonded to two bidentate picrate ligands

and four water molecules in a distorted square antiprism geometry.[7] The picrate ligand

coordinates to the calcium ion through the phenolic oxygen and an oxygen from an ortho-nitro

group.[7]

Experimental Protocols: Synthesis of Calcium
Picrate
The most common methods for synthesizing calcium picrate involve the reaction of picric acid

with a calcium-containing base.

Synthesis from Calcium Carbonate and Picric Acid
This method is a straightforward neutralization reaction.

Materials:

Picric acid (C₆H₃N₃O₇)

Calcium carbonate (CaCO₃)
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Deionized water

Acetone (for purification)

Stirring apparatus

Filtration apparatus (e.g., Büchner funnel)

Heating plate

Beakers and other standard laboratory glassware

Procedure:

Preparation of Picric Acid Solution: Prepare a 1% aqueous solution of picric acid. For

example, dissolve 5 g of picric acid in 500 ml of deionized water. Gentle heating may be

required to fully dissolve the picric acid.

Reaction: Slowly add 2 g of calcium carbonate to the stirred picric acid solution at room

temperature.[6] The addition should be gradual to control the effervescence from the release

of carbon dioxide gas.

Stirring: Continue stirring the mixture for 4-6 hours at a temperature of 40-50°C.[7]

Filtration: After the reaction is complete, filter the solution to remove any unreacted calcium

carbonate.[7]

Concentration: Gently heat the filtrate to evaporate some of the water and concentrate the

solution, which will lead to the crystallization of crude calcium picrate upon cooling.[7]

Purification by Recrystallization:

Dissolve the crude calcium picrate in a minimal amount of hot acetone.[7]

Filter the hot solution to remove any insoluble impurities.[7]

Allow the filtrate to cool slowly to room temperature to form purified crystals of calcium
picrate.[7]
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Collect the crystals by vacuum filtration and wash with a small amount of cold acetone to

remove any remaining soluble impurities.[7] . Drying: Dry the purified crystals in a

desiccator or a vacuum oven at a low temperature.

Synthesis from Calcium Hydroxide and Picric Acid
This method offers a faster reaction time and higher yield compared to the calcium carbonate

method.

Materials:

Picric acid (C₆H₃N₃O₇)

Calcium hydroxide (Ca(OH)₂)

Deionized water

Acetone (for purification)

Stirring apparatus

Filtration apparatus

Heating plate

Standard laboratory glassware

Procedure:

Preparation of Picric Acid Solution: Prepare an aqueous solution of picric acid as described

in the previous method.

Reaction: Slowly add a stoichiometric amount of calcium hydroxide to the stirred picric acid

solution.

Stirring: Stir the mixture for approximately 2 hours.[7]

Work-up and Purification: Follow the same filtration, concentration, recrystallization, and

drying steps as outlined in the calcium carbonate method.
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Comparison of Synthesis Methods:

Method Yield (%) Purity (%)
Reaction Time
(hours)

Key
Characteristic
s

Calcium

Hydroxide
85–90[7] >98[7] 2[7]

Faster reaction,

higher efficiency.

[7]

Calcium

Carbonate
75–80[7] 95–97[7] 4–6[7]

Slower reaction,

lower yield,

effervescence

occurs.

Mandatory Visualizations
Experimental Workflow: Synthesis of Calcium Picrate
Caption: Workflow for the synthesis of Calcium Picrate.

Biological Activity and Drug Development Context
Despite the historical medicinal use of picric acid, there is a significant lack of specific data on

the biological activity and mechanism of action of calcium picrate in the context of modern

drug development.

Known Biological Context:

Antiseptic and Astringent Properties: Like its parent acid, calcium picrate would be

expected to exhibit antiseptic and astringent properties.

Toxicity: Picric acid and its salts are toxic if ingested, inhaled, or absorbed through the skin.

[1]

Component in Registered Products: Calcium picrate is listed as a component in some FDA-

registered products, such as "BoilX," "Epl-Cell Repair," and "C08 CALCIUM METABOLISM,"
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though its specific role and concentration in these formulations are not detailed in the

available literature.[5]

Lack of Signaling Pathway Information:

Extensive searches of scientific literature have not revealed any elucidated signaling pathways

specifically for calcium picrate. The historical uses of picric acid predate the modern

understanding of molecular biology and cell signaling. The biological effects are likely a

combination of the actions of the picrate anion and the calcium cation. The picrate anion, a

large organic molecule, may disrupt cell membranes and protein function non-specifically, while

the calcium cation is a ubiquitous second messenger involved in countless cellular processes.

However, a specific, targeted interaction of the calcium picrate salt with a particular receptor

or signaling cascade has not been identified.

For professionals in drug development, this lack of specific biological targets and mechanistic

understanding makes calcium picrate a challenging starting point for a rational drug design

program. Its primary historical and industrial relevance remains in the field of explosives and as

a chemical reagent.

Conclusion
Calcium picrate is a compound with a history more notorious for its explosive hazard than for

any well-defined therapeutic application. While its synthesis is straightforward and its chemical

and physical properties are well-characterized, its biological activity remains poorly understood

from a modern pharmacological perspective. For researchers and drug development

professionals, calcium picrate serves as an example of a compound whose historical uses

have not translated into a clear, mechanistically-defined role in contemporary medicine. Further

research would be required to identify any specific biological targets and signaling pathways

before it could be considered for any therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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